Cas no 87318-62-5 (Methyl 3-hydroxy-5-isoxazoleacetate)

• Product Name: Methyl 3-hydroxy-5-isoxazoleacetate
• CAS No: 87318-62-5
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 992463
• Update Time: 2025-06-09

Methyl 3-hydroxy-5-isoxazoleacetate Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleaceticacid,2,3-dihydro-3-oxo-,methylester(9CI)
• methyl 3-hydroxy-5-isoxazoleacetate
• Methyl 3-hydroxy-5-isoxazoleacetate

• Inchi： 1S/C6H7NO4/c1-10-6(9)3-4-2-5(8)7-11-4/h2H,3H2,1H3,(H,7,8)
• InChI Key： RNNMVKUQSARIFE-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: -0.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-hydroxy-5-isoxazoleacetate

Comprehensive Overview of Methyl 3-hydroxy-5-isoxazoleacetate (CAS No. 87318-62-5): Properties, Applications, and Research Insights

Methyl 3-hydroxy-5-isoxazoleacetate (CAS No. 87318-62-5) is a specialized organic compound belonging to the isoxazole family, a heterocyclic scaffold widely recognized for its versatility in pharmaceutical and agrochemical research. The compound's molecular structure features a methyl ester group attached to a 3-hydroxy-5-isoxazoleacetic acid backbone, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its unique reactivity and compatibility with modern green chemistry principles, aligning with global trends toward sustainable synthesis.

In recent years, the demand for isoxazole derivatives like Methyl 3-hydroxy-5-isoxazoleacetate has surged, driven by their applications in drug discovery and material science. A growing body of literature highlights its role as a precursor for bioactive molecules, particularly in designing central nervous system (CNS) targeting agents and anti-inflammatory compounds. This aligns with current user search trends, where queries such as "isoxazole-based drug development" and "ester derivatives in medicinal chemistry" frequently appear in academic and industrial databases. The compound's CAS No. 87318-62-5 is often cited in patent filings, underscoring its commercial relevance.

From a synthetic perspective, Methyl 3-hydroxy-5-isoxazoleacetate exhibits notable stability under mild reaction conditions, making it suitable for multistep organic transformations. Its hydroxyl group and ester functionality allow for selective modifications, enabling the creation of diverse molecular architectures. This adaptability resonates with researchers investigating "click chemistry" or "fragment-based drug design," both trending topics in synthetic organic chemistry forums. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to characterize this compound, ensuring purity and reproducibility—a critical factor for laboratories adhering to Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, CAS No. 87318-62-5 has garnered attention in material science for its potential in designing functional polymers and coordination complexes. The isoxazole ring's electron-rich nature facilitates interactions with metal ions, a property explored in catalysis and sensor development. These applications tie into broader discussions about "smart materials" and "molecular electronics," frequently searched terms in interdisciplinary research communities. Environmental considerations also play a role; the compound's biodegradability profile is often compared to other heterocyclic esters in lifecycle assessment studies.

Quality control and sourcing of Methyl 3-hydroxy-5-isoxazoleacetate remain pivotal for end-users. Suppliers increasingly emphasize HPLC-grade purity and provide detailed certificates of analysis (CoA), addressing the demand for transparency in chemical procurement. This aligns with search behaviors where professionals prioritize "high-purity isoxazole suppliers" or "CAS 87318-62-5 specifications." Regulatory compliance, particularly with REACH and FDA guidelines, further enhances the compound's marketability for international trade.

In conclusion, Methyl 3-hydroxy-5-isoxazoleacetate (CAS No. 87318-62-5) represents a dynamic intersection of chemistry and innovation. Its multifaceted applications—from drug scaffolds to advanced materials—reflect evolving industry needs and research priorities. As synthetic methodologies advance and computational tools like AI-assisted molecular modeling gain traction, this compound's utility is poised to expand, answering contemporary questions about sustainable chemistry and precision synthesis.